Cas no 129443-33-0 (19-Norlanosta-5,24-dien-3-ol,9-methyl-, (3b,8a,9b,10a,13a,14b,17a)-)

19-Norlanosta-5,24-dien-3-ol,9-methyl-, (3b,8a,9b,10a,13a,14b,17a)- structure
129443-33-0 structure
Product Name:19-Norlanosta-5,24-dien-3-ol,9-methyl-, (3b,8a,9b,10a,13a,14b,17a)-
CAS No:129443-33-0
MF:C30H50O
MW:426.717409610748
CID:139672
PubChem ID:10251893
Update Time:2024-03-01

19-Norlanosta-5,24-dien-3-ol,9-methyl-, (3b,8a,9b,10a,13a,14b,17a)- Chemical and Physical Properties

Names and Identifiers

    • 19-Norlanosta-5,24-dien-3-ol,9-methyl-, (3b,8a,9b,10a,13a,14b,17a)-
    • (+)-AntiquolB
    • Antiquol B
    • Boeticol
    • 19-Norlanosta-5,24-dien-3-ol, 9-methyl-, (3β,8α,9β,10α,13α,14β,17α)-
    • 129443-33-0
    • (3beta,8alpha,9beta,10alpha,13alpha,14beta,17alpha)-9-Methyl-19-norlanosta-5,24-dien-3-ol
    • DTXSID501170772
    • Inchi: 1S/C30H50O/c1-20(2)10-9-11-21(3)22-16-17-30(8)25-14-12-23-24(13-15-26(31)27(23,4)5)28(25,6)18-19-29(22,30)7/h10,12,21-22,24-26,31H,9,11,13-19H2,1-8H3/t21-,22+,24-,25+,26+,28+,29+,30-/m1/s1
    • InChI Key: WSPRAEIJBDUDRX-BAZAUMFCSA-N
    • SMILES: O[C@H]1CC[C@@H]2C(C1(C)C)=CC[C@H]1[C@@]2(C)CC[C@@]2(C)[C@H]([C@H](C)CC/C=C(\C)/C)CC[C@@]21C

Computed Properties

  • Exact Mass: 426.386166214g/mol
  • Monoisotopic Mass: 426.386166214g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 754
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.2
  • Topological Polar Surface Area: 20.2Ų

19-Norlanosta-5,24-dien-3-ol,9-methyl-, (3b,8a,9b,10a,13a,14b,17a)- Related Literature

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